Antimony trichloride
Antimony trichloride
Antimony trichloride is the chemical compound with the formula SbCl3. The soft colorless solid with a pungent odor was known to the alchemists as butter of antimony. Antimony is a metallic element with the chemical symbol Sb and atomic number 51. Small amounts of antimony are found in the earth's crust. (L741, L767)
Brand Name:
Vulcanchem
CAS No.:
10025-91-9
VCID:
VC21234942
InChI:
InChI=1S/3ClH.Sb/h3*1H;/q;;;+3/p-3
SMILES:
Cl[Sb](Cl)Cl
Molecular Formula:
Cl3Sb
Molecular Weight:
228.11 g/mol
Antimony trichloride
CAS No.: 10025-91-9
Cat. No.: VC21234942
Molecular Formula: Cl3Sb
Molecular Weight: 228.11 g/mol
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Specification
| Description | Antimony trichloride is the chemical compound with the formula SbCl3. The soft colorless solid with a pungent odor was known to the alchemists as butter of antimony. Antimony is a metallic element with the chemical symbol Sb and atomic number 51. Small amounts of antimony are found in the earth's crust. (L741, L767) |
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| CAS No. | 10025-91-9 |
| Molecular Formula | Cl3Sb |
| Molecular Weight | 228.11 g/mol |
| IUPAC Name | antimony(3+);trichloride |
| Standard InChI | InChI=1S/3ClH.Sb/h3*1H;/q;;;+3/p-3 |
| Standard InChI Key | FAPDDOBMIUGHIN-UHFFFAOYSA-K |
| SMILES | Cl[Sb](Cl)Cl |
| Canonical SMILES | [Cl-].[Cl-].[Cl-].[Sb+3] |
| Boiling Point | 433 °F at 760 mm Hg (USCG, 1999) 220.3 °C 223.5 °C |
| Colorform | Colorless orthorhombic crystals Orhtorhombic, deliquescent needles from carbon disulfide or by sublimation at 100 °C Colorless, transparent crystalline mass Yellow semi-solid mass |
| Melting Point | 163 °F (USCG, 1999) 73.4 °C 73 °C |
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